Cas no 1806104-19-7 (5-(Aminomethyl)-3,4-dimethyl-2-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-3,4-dimethyl-2-(trifluoromethoxy)pyridine
• CAS No: 1806104-19-7
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 4931101
• Update Time: 2025-06-12

5-(Aminomethyl)-3,4-dimethyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3,4-dimethyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H11F3N2O/c1-5-6(2)8(15-9(10,11)12)14-4-7(5)3-13/h4H,3,13H2,1-2H3
• InChI Key： IGRMFPUAPYSQFZ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=C(C)C(=CN=1)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-3,4-dimethyl-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-(Aminomethyl)-3,4-dimethyl-2-(trifluoromethoxy)pyridine (CAS No. 1806104-19-7)

The compound 5-(Aminomethyl)-3,4-dimethyl-2-(trifluoromethoxy)pyridine (CAS No. 1806104-19-7) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl group and trifluoromethoxy substituent, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

One of the key reasons for the growing interest in 5-(Aminomethyl)-3,4-dimethyl-2-(trifluoromethoxy)pyridine is its role in addressing modern healthcare challenges. With the rise of antibiotic resistance and the need for novel CNS-targeting drugs, this compound offers a promising scaffold for innovation. Its trifluoromethoxy group enhances metabolic stability, a critical factor in improving drug half-life and efficacy. Additionally, the aminomethyl functionality provides a versatile handle for further chemical modifications, enabling the creation of diverse derivatives.

From a synthetic chemistry perspective, CAS No. 1806104-19-7 exemplifies the importance of heterocyclic compounds in modern organic synthesis. Pyridine derivatives, in particular, are widely used due to their electron-deficient nature, which facilitates various catalytic transformations. The compound’s 3,4-dimethyl substitution pattern further influences its reactivity, making it a valuable building block for cross-coupling reactions and nucleophilic substitutions. These properties align with the current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to minimize waste and energy consumption.

In the agrochemical sector, 5-(Aminomethyl)-3,4-dimethyl-2-(trifluoromethoxy)pyridine has shown potential as a precursor for crop protection agents. The trifluoromethoxy group is known to enhance the lipophilicity of molecules, improving their uptake and translocation in plants. This characteristic is particularly relevant in the development of next-generation pesticides that require lower application rates while maintaining high efficacy. As global agriculture faces pressures from climate change and pest resistance, such innovations are critical for ensuring food security.

The compound’s physicochemical properties, including its logP value and solubility profile, have also been studied extensively. These parameters are essential for optimizing its performance in various applications, from drug formulation to material science. For instance, its balanced lipophilicity makes it suitable for blood-brain barrier penetration, a desirable trait for neurological disorder treatments. Furthermore, its stability under physiological conditions underscores its potential as a biocompatible material for medical devices.

Recent advancements in computational chemistry and AI-driven drug design have further amplified the relevance of CAS No. 1806104-19-7. Machine learning models are being employed to predict its interactions with biological targets, accelerating the discovery of new therapeutic candidates. This aligns with the broader industry shift toward digital transformation and high-throughput screening, where compounds like 5-(Aminomethyl)-3,4-dimethyl-2-(trifluoromethoxy)pyridine play a pivotal role.

In conclusion, 5-(Aminomethyl)-3,4-dimethyl-2-(trifluoromethoxy)pyridine (CAS No. 1806104-19-7) represents a versatile and highly functionalized pyridine derivative with broad applications in pharmaceuticals, agrochemicals, and beyond. Its unique structural attributes and compatibility with modern synthetic methodologies position it as a key player in addressing some of today’s most pressing scientific challenges. As research continues to unfold, this compound is poised to contribute significantly to innovations in life sciences and industrial chemistry.